Cas no 2248363-40-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2248363-40-6
• MF: C₁₆H₁₃N₃O₅
• MW: 327.291523694992
• CID: 6257884
• PubChem ID: 165890972
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517299
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate
• 2248363-40-6

• Inchi： 1S/C16H13N3O5/c1-8-13(12(7-17-8)18-9(2)20)16(23)24-19-14(21)10-5-3-4-6-11(10)15(19)22/h3-7,17H,1-2H3,(H,18,20)
• InChI Key： JUVLFCVXDMTCRO-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CNC=1C)NC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.08552052g/mol
• Monoisotopic Mass: 327.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate (CAS No: 2248363-40-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2248363-40-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules characterized by its fused ring system, which includes an isoindole moiety linked to a pyrrole derivative. The presence of multiple functional groups, such as the 1,3-dioxo (or α-ketoester) group and the 4-acetamido substituent, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The 1,3-dioxo group is particularly noteworthy due to its reactivity in various organic transformations, including condensation reactions and Michael additions, which are pivotal in constructing more intricate molecular architectures. This feature has made the compound a valuable intermediate in synthetic chemistry, enabling the development of novel derivatives with potential pharmacological activity. The 4-acetamido group, on the other hand, introduces a polar and basic character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacophores due to their diverse biological activities. The isoindole-pyrrole hybrid structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate has been explored for its potential in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. For instance, preliminary in vitro assays have indicated that derivatives of this scaffold could interfere with the activity of kinases and transcription factors that are crucial in cell signaling cascades.

The 4-acetamido moiety has been particularly studied for its ability to enhance binding affinity to specific protein targets. This functional group can be further modified through strategies such as acylation or amidation to fine-tune the pharmacokinetic properties of the compound. Additionally, the 1,3-dioxo group provides a site for selective chemical manipulation, allowing researchers to introduce additional substituents that could improve metabolic stability or target specificity.

Advances in computational chemistry have also played a pivotal role in understanding the structural and functional properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate. Molecular modeling techniques have been employed to predict binding modes and interactions with potential biological targets. These simulations have helped guide experimental efforts by identifying key residues involved in binding and optimizing the molecular structure for enhanced activity. Furthermore, virtual screening approaches have been utilized to identify analogs of this compound that may exhibit improved potency or selectivity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the isoindole core, followed by functionalization at the pyrrole ring. The introduction of the 4-acetamido group typically occurs via nucleophilic substitution or condensation reactions with appropriate precursors. Each step must be meticulously optimized to minimize side reactions and maximize product formation.

Recent breakthroughs in green chemistry have also influenced the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-acetamido-2-methyl-1H-pyrrole-3-carboxylate. Researchers are increasingly adopting sustainable practices such as solvent-free reactions, catalytic methods with recyclable catalysts, and energy-efficient processes. These approaches not only improve environmental sustainability but also enhance cost-effectiveness and scalability for industrial applications.

The biological evaluation of this compound has revealed promising results in preclinical studies. In particular, its ability to modulate inflammatory pathways has been highlighted as a potential therapeutic application. Experiments involving cell culture models have demonstrated that derivatives of this scaffold can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. This suggests that further development could lead to novel treatments for chronic inflammatory diseases.

Moreover, investigations into the anticancer potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-acetamido--methyl--pyrrole--carboxylate (CAS No: 2248363--40--6) have shown encouraging outcomes. Preclinical studies indicate that certain analogs can induce apoptosis in cancer cell lines while sparing healthy cells. This selectivity is attributed to differences in receptor expression between cancerous and normal tissues. Further research is needed to elucidate the precise mechanisms underlying these effects and to identify optimal dosing regimens for clinical translation.

The role of structure-based drug design in optimizing the therapeutic potential of this compound cannot be overstated. High-resolution crystal structures obtained through X-ray diffraction have provided insights into how different substituents affect binding affinity and specificity. These structural insights have guided medicinal chemists in designing next-generation derivatives with improved pharmacological profiles.

Future directions for research on 1--dioxo--dihydro--dihydropyrrolylisoindole derivative (CAS No: 2248363--40--6) include exploring its interactions with other biological targets beyond kinases and transcription factors. Additionally-- researchers are investigating its potential as an adjuvant therapy alongside existing treatments for chronic diseases such as cancer and inflammation-related disorders.

In conclusion, --dioxo--dihydro--dihydropyrrolylisoindole derivative (CAS No: 2248363--40--6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics -- Its unique scaffold offers multiple opportunities for chemical modification -- Its demonstrated biological activities -- particularly -- its anti-inflammatory -- anticancer properties -- make it an attractive candidate for further development -- As research continues -- it is likely that new applications -- will emerge -- further solidifying its importance -- both academically -- and clinically.